Cas no 2228723-65-5 (4-(3,3,4,4,4-pentafluorobutyl)piperidin-4-ol)

• Product Name: 4-(3,3,4,4,4-pentafluorobutyl)piperidin-4-ol
• CAS No: 2228723-65-5
• MF: C₉H₁₄F₅NO
• MW: 247.205580234528
• CID: 5971184
• PubChem ID: 165783150
• Update Time: 2025-10-29

4-(3,3,4,4,4-pentafluorobutyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3,3,4,4,4-pentafluorobutyl)piperidin-4-ol
• 2228723-65-5
• EN300-1941582

• Inchi： 1S/C9H14F5NO/c10-8(11,9(12,13)14)2-1-7(16)3-5-15-6-4-7/h15-16H,1-6H2
• InChI Key： SDGRQZREVRNDCJ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CCC1(CCNCC1)O)F

Computed Properties

• Exact Mass: 247.09955488g/mol
• Monoisotopic Mass: 247.09955488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(3,3,4,4,4-pentafluorobutyl)piperidin-4-ol

Comprehensive Overview of 4-(3,3,4,4,4-pentafluorobutyl)piperidin-4-ol (CAS No. 2228723-65-5)

The compound 4-(3,3,4,4,4-pentafluorobutyl)piperidin-4-ol (CAS No. 2228723-65-5) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and chemical properties. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its potential applications in medicinal chemistry and material science. The presence of a pentafluorobutyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate for designing bioactive molecules.

In recent years, the scientific community has shown growing interest in fluorinated building blocks, driven by their ability to improve pharmacokinetic profiles. 4-(3,3,4,4,4-pentafluorobutyl)piperidin-4-ol is no exception, as its piperidine scaffold is a common motif in CNS-targeting drugs. Researchers are exploring its utility in the synthesis of novel G-protein-coupled receptor (GPCR) modulators and enzyme inhibitors, aligning with the trend of precision medicine and targeted therapies.

The compound's CAS No. 2228723-65-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings. Its structural features, including the hydroxyl group at the 4-position of the piperidine ring, allow for further functionalization, enabling the development of diverse derivatives. This adaptability is crucial for addressing challenges in drug solubility and blood-brain barrier penetration, topics highly debated in modern pharmacology.

From a synthetic perspective, 4-(3,3,4,4,4-pentafluorobutyl)piperidin-4-ol can be prepared via nucleophilic substitution or reductive amination routes, with the pentafluorobutyl moiety introduced through fluorinated alkylating agents. Its stability under physiological conditions makes it a candidate for prodrug development, a hot topic in sustainable chemistry and green synthesis. Environmental concerns over persistent organic pollutants (POPs) have also spurred interest in degradable fluorinated compounds, where this molecule’s balance of fluorine content and biodegradability is being evaluated.

In material science, the compound’s fluorine-rich structure contributes to applications in liquid crystals and surface modifiers, leveraging fluorine’s low polarizability and high electronegativity. As industries seek alternatives to perfluorinated substances (PFSAs), partially fluorinated molecules like 4-(3,3,4,4,4-pentafluorobutyl)piperidin-4-ol offer a compromise between performance and environmental safety. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Analytical characterization of CAS No. 2228723-65-5 typically involves NMR spectroscopy (¹⁹F and ¹H), mass spectrometry, and HPLC purity analysis. These techniques are critical for quality control in commercial batches, ensuring compliance with Good Manufacturing Practices (GMP). The compound’s patent landscape reveals filings in therapeutic areas like neurology and oncology, underscoring its commercial potential. Discussions on platforms like LinkedIn and ResearchGate often highlight its role in high-throughput screening (HTS) libraries.

Future research directions may focus on optimizing the synthetic yield of 4-(3,3,4,4,4-pentafluorobutyl)piperidin-4-ol via catalytic fluorination or flow chemistry, both trending in process chemistry. Additionally, computational studies (molecular docking and QSAR modeling) could predict its interactions with biological targets, reducing reliance on animal testing—a priority in 3R principles (Replacement, Reduction, Refinement).

In summary, 4-(3,3,4,4,4-pentafluorobutyl)piperidin-4-ol (CAS No. 2228723-65-5) exemplifies the intersection of fluorine chemistry and drug design. Its versatility addresses contemporary needs in life sciences and green technology, making it a compound of enduring scientific and industrial value.